Ethyl 5-methyl-2-piperidin-3-yl-1H-imidazole-4-carboxylate

• IUPAC Name: ethyl 5-methyl-2-piperidin-3-yl-1H-imidazole-4-carboxylate
• InChI: InChI=1S/C12H19N3O2/c1-3-17-12(16)10-8(2)14-11(15-10)9-5-4-6-13-7-9/h9,13H,3-7H2,1-2H3,(H,14,15)
• InChI Key: NKHDQTVYOWAOTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=N1)C2CCCNC2)C
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on their specific structure and the biological target they interact with. For example, some imidazole derivatives show antibacterial, antiviral, or antifungal activity by interfering with the function of essential enzymes in these organisms.

Future Directions

The broad range of chemical and biological properties of imidazole makes it an important synthon in the development of new drugs. Future research may focus on synthesizing new imidazole derivatives and testing their biological activity, with the aim of discovering new drugs for various diseases.